Cas no 27799-81-1 (1-(4-Nitrobenzyl)-1H-benzotriazole)

• Product Name: 1-(4-Nitrobenzyl)-1H-benzotriazole
• CAS No: 27799-81-1
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 2662317
• PubChem ID: 556123
• Update Time: 2025-04-21

1-(4-Nitrobenzyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-nitrophenyl)methyl]benzotriazole
• 1H-Benzotriazole, 1-(p-nitrobenzyl)-
• 1-(4-Nitrobenzyl)-1H-benzotriazole
• 1-[(4-nitrophenyl)methyl]-1H-1,2,3-benzotriazole
• ZVDRIJWDOUDSQX-UHFFFAOYSA-N
• 1-(4nitrobenzyl)-1h-benzotriazole
• 1-(p-Nitrobenzyl)-1,2,3-benzotriazole
• 27799-81-1
• SCHEMBL16104116
• 1-(4-Nitrobenzyl)-1H-benzo[d][1,2,3]triazole
• 1H-Benzotriazole, 1-[(4-nitrophenyl)methyl]-
• DTXSID20339420
• 1-(4-Nitrobenzyl)-1H-1,2,3-benzotriazole #
• starbld0012735

• Inchi： 1S/C13H10N4O2/c18-17(19)11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)14-15-16/h1-8H,9H2
• InChI Key： ZVDRIJWDOUDSQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 254.08037557Da
• Monoisotopic Mass: 254.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5Ų